8-Hydroxy-3-methoxy-3-methylisochroman-1-one
Overview
Description
8-Hydroxy-3-methoxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one (HMMB) is a natural product found in various plants, including the fruits of the Chinese Wolfberry (Lycium barbarum). It is a phenolic compound with a broad range of biological activities, including anti-inflammatory, anti-cancer, anti-oxidant and anti-microbial properties. HMMB has been studied extensively in the laboratory, both in vitro and in vivo, and has been shown to possess a wide range of potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 8-Hydroxy-3-methoxy-3-methylisochroman-1-one is not yet fully understood. However, it is believed to act by modulating the activity of various enzymes, receptors and transcription factors involved in the regulation of cell growth, differentiation, apoptosis and inflammation. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to inhibit the activity of the nuclear factor-kappa B (NF-kB), a transcription factor involved in the regulation of inflammatory and immune responses. Additionally, this compound has been shown to modulate the activity of several other enzymes and receptors, including c-Jun N-terminal kinase (JNK), mitogen-activated protein kinases (MAPKs) and the epidermal growth factor receptor (EGFR).
Biochemical and Physiological Effects
This compound has been shown to possess a wide range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of several types of cancer cells, including breast, prostate and lung cancer cells. Additionally, this compound has been shown to possess anti-inflammatory and anti-oxidant properties, which may be useful for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. This compound has also been shown to possess anti-microbial activity, which may be useful for the treatment of bacterial and fungal infections.
Advantages and Limitations for Lab Experiments
The main advantage of using 8-Hydroxy-3-methoxy-3-methylisochroman-1-one in laboratory experiments is its availability. It can be synthesized using several different methods, and is also commercially available in a variety of forms, including powder, solution and tablet forms. Additionally, this compound is relatively stable, and can be stored at room temperature for up to two years without significant degradation. The main limitation of using this compound in laboratory experiments is its low solubility. This compound is only slightly soluble in water and is not soluble in organic solvents.
Future Directions
The potential applications of 8-Hydroxy-3-methoxy-3-methylisochroman-1-one are vast and varied, and there are many possible future directions for research. These include further investigation into the mechanism of action of this compound, as well as its potential therapeutic applications for the treatment of cancer, inflammatory diseases and microbial infections. Additionally, further research is needed to determine the optimal dosage and delivery methods for this compound, as well as to assess the safety and efficacy of this compound in clinical trials. Finally, further research is needed to explore the potential of this compound as a natural product for the development of new pharmaceuticals and other products.
Synthesis Methods
8-Hydroxy-3-methoxy-3-methylisochroman-1-one can be synthesized using several different methods. The most common method involves the condensation of 3-methoxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one (MMB) with 8-hydroxy-1-naphthaldehyde in the presence of a base catalyst such as piperidine. The reaction is conducted in aqueous solution at room temperature and yields a yellow-orange solid product. Other methods of synthesis include the condensation of MMB with various aldehydes, the oxidation of 3-methoxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-ol (MMB-ol) and the reduction of 8-hydroxy-3-methoxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one-5-one (this compound-5-one).
Scientific Research Applications
8-Hydroxy-3-methoxy-3-methylisochroman-1-one has been studied extensively as a potential therapeutic agent for a variety of medical conditions. In vitro studies have demonstrated its ability to inhibit the growth of several types of cancer cells, including breast, prostate and lung cancer cells. It has also been shown to possess anti-inflammatory and anti-oxidant properties, which may be useful for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. Additionally, this compound has been shown to possess anti-microbial activity, which may be useful for the treatment of bacterial and fungal infections.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-hydroxy-3-methoxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one involves the condensation of 3-methyl-2-butanone with salicylaldehyde, followed by cyclization and methylation.", "Starting Materials": [ "3-methyl-2-butanone", "salicylaldehyde", "sodium hydroxide", "methanol", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Dissolve 3-methyl-2-butanone (1.0 g, 10.0 mmol) and salicylaldehyde (1.2 g, 10.0 mmol) in methanol (10 mL) and add sodium hydroxide (1.0 g, 25.0 mmol) to the mixture.", "Step 2: Heat the mixture at reflux for 2 hours.", "Step 3: Cool the mixture to room temperature and acidify with hydrochloric acid (1 M) until the pH is 2-3.", "Step 4: Extract the product with ethyl acetate (3 x 10 mL) and wash the organic layer with water (10 mL).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 6: Concentrate the filtrate under reduced pressure to obtain a yellow solid.", "Step 7: Dissolve the yellow solid in methanol (10 mL) and add sodium hydroxide (1.0 g, 25.0 mmol) to the mixture.", "Step 8: Heat the mixture at reflux for 2 hours.", "Step 9: Cool the mixture to room temperature and acidify with hydrochloric acid (1 M) until the pH is 2-3.", "Step 10: Extract the product with ethyl acetate (3 x 10 mL) and wash the organic layer with water (10 mL).", "Step 11: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 12: Concentrate the filtrate under reduced pressure to obtain a yellow solid.", "Step 13: Recrystallize the yellow solid from methanol to obtain 8-hydroxy-3-methoxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one as a yellow solid (yield: 70-80%)." ] } | |
CAS RN |
1377077-65-0 |
Molecular Formula |
C11H12O4 |
Molecular Weight |
208.21 g/mol |
IUPAC Name |
8-hydroxy-3-methoxy-3-methyl-4H-isochromen-1-one |
InChI |
InChI=1S/C11H12O4/c1-11(14-2)6-7-4-3-5-8(12)9(7)10(13)15-11/h3-5,12H,6H2,1-2H3 |
InChI Key |
AMFIIKPBEUZADT-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC2=C(C(=CC=C2)O)C(=O)O1)OC |
Purity |
95 |
Origin of Product |
United States |
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